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Compound of Interest

Compound Name:
Boronic acid, phenyl-, dimethyl

ester

Cat. No.: B085693 Get Quote

CAS Number: 13471-35-7

Introduction: The Versatility of a Phenylboronic Acid
Ester
Dimethoxy(phenyl)borane, a key organoboron compound, serves as a pivotal reagent in

modern organic synthesis. As an ester of phenylboronic acid, it offers a more stable and often

more reactive alternative to the free acid in a variety of chemical transformations. Its primary

utility lies in the celebrated Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-

carbon bond formation in academic and industrial research, particularly in the realm of drug

discovery and development. This guide provides an in-depth exploration of

dimethoxy(phenyl)borane, from its synthesis and fundamental properties to its mechanistic role

in catalysis and practical applications in the synthesis of complex molecules.

Synthesis of Dimethoxy(phenyl)borane: A Protocol
Grounded in Grignard Chemistry
The most prevalent and reliable method for the synthesis of dimethoxy(phenyl)borane involves

the reaction of a Grignard reagent, specifically phenylmagnesium bromide, with a trialkyl

borate, typically trimethyl borate.[1] This reaction hinges on the nucleophilic attack of the

phenyl group from the Grignard reagent on the electrophilic boron atom of the borate ester.
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Causality in Experimental Design:
The choice of a Grignard reagent is predicated on its ability to generate a carbanionic phenyl

source that is highly reactive towards the electron-deficient boron center of the trimethyl borate.

The reaction is conducted under anhydrous conditions to prevent the quenching of the highly

reactive Grignard reagent by protic solvents like water. The subsequent workup with a mild acid

ensures the formation of the desired dimethoxy(phenyl)borane while minimizing the hydrolysis

to phenylboronic acid.

Experimental Protocol: Synthesis of
Dimethoxy(phenyl)borane
Materials:

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether or tetrahydrofuran (THF)

Trimethyl borate

Anhydrous hexane

Aqueous ammonium chloride (saturated solution)

Anhydrous magnesium sulfate

Standard inert atmosphere glassware (Schlenk line or glovebox)

Procedure:

Preparation of Phenylmagnesium Bromide: In a flame-dried, three-necked flask equipped

with a reflux condenser, dropping funnel, and magnetic stirrer, under an inert atmosphere of

nitrogen or argon, add magnesium turnings. A solution of bromobenzene in anhydrous

diethyl ether or THF is added dropwise to the magnesium turnings. The reaction is initiated,

often with gentle heating or the addition of a small crystal of iodine, and the mixture is
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refluxed until the magnesium is consumed, forming a cloudy grey solution of

phenylmagnesium bromide.

Reaction with Trimethyl Borate: The Grignard solution is cooled to -78 °C using a dry

ice/acetone bath. A solution of trimethyl borate in anhydrous diethyl ether is then added

dropwise via the dropping funnel, maintaining the low temperature to prevent side reactions.

The reaction mixture is stirred at -78 °C for several hours.

Workup and Isolation: The reaction is allowed to warm to room temperature. The mixture is

then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The

combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate,

and the solvent is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation to yield pure

dimethoxy(phenyl)borane as a colorless liquid.

Experimental Workflow Diagram:
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Synthesis Workflow

Start: Assemble Dry Glassware under Inert Atmosphere

Prepare Phenylmagnesium Bromide
(Mg + Bromobenzene in Ether/THF)

Cool Grignard Reagent to -78°C

Slowly Add Trimethyl Borate Solution

Stir at -78°C for several hours

Warm to Room Temperature

Quench with Saturated aq. NH4Cl

Extract with Diethyl Ether

Dry Combined Organic Layers (MgSO4)

Evaporate Solvent under Reduced Pressure

Purify by Vacuum Distillation

Product: Dimethoxy(phenyl)borane

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethoxy(phenyl)borane.
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Physicochemical Properties
A summary of the key physical and chemical properties of dimethoxy(phenyl)borane is provided

in the table below.

Property Value

CAS Number 13471-35-7

Molecular Formula C₈H₁₁BO₂

Molecular Weight 149.98 g/mol

Appearance Colorless liquid

Boiling Point ~ 75-77 °C at 15 mmHg

Density ~ 0.99 g/mL

Solubility
Soluble in most organic solvents. Reacts with

water.

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction
The paramount application of dimethoxy(phenyl)borane is its role as a coupling partner in the

Suzuki-Miyaura reaction. This palladium-catalyzed cross-coupling reaction forms a carbon-

carbon bond between an organoboron compound and an organohalide or triflate.[2][3][4]

Mechanistic Rationale:
The use of a boronic ester like dimethoxy(phenyl)borane offers several advantages over the

corresponding boronic acid. Boronic esters are generally more stable, less prone to

protodeboronation (loss of the boron group), and can lead to higher yields and cleaner

reactions. The reaction is typically carried out in the presence of a palladium catalyst and a

base. The base is crucial for the activation of the organoboron species, facilitating the

transmetalation step in the catalytic cycle.[2]

Catalytic Cycle of the Suzuki-Miyaura Reaction:
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Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Application in Drug Discovery and Development
The Suzuki-Miyaura coupling has become an indispensable tool in medicinal chemistry for the

synthesis of complex biaryl and heteroaryl structures, which are common motifs in many

pharmaceuticals.[4] The reaction's tolerance of a wide range of functional groups and its

reliability have made it a favored method for the late-stage functionalization of drug candidates.

Case Study: Synthesis of Losartan Analogs:

Losartan is an angiotensin II receptor antagonist used to treat high blood pressure. The

synthesis of many of its analogs and other sartans often involves a key Suzuki-Miyaura

coupling step to construct the biphenyl scaffold. While the industrial synthesis may use different

boron reagents, the principle remains the same. The use of dimethoxy(phenyl)borane or similar

boronic esters allows for the efficient coupling of a functionalized phenyl ring to a heterocyclic
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core, demonstrating the power of this methodology in accessing medicinally relevant chemical

space.

Handling and Safety
Organoboranes, including dimethoxy(phenyl)borane, require careful handling due to their

reactivity.

Moisture Sensitivity: Dimethoxy(phenyl)borane is sensitive to moisture and will hydrolyze to

form phenylboronic acid and methanol. All handling should be performed under an inert

atmosphere using dry solvents and glassware.

Air Sensitivity: While more stable than many other organometallics, prolonged exposure to

air can lead to oxidation. It is best stored under an inert atmosphere and at low

temperatures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, lab coat, and chemical-resistant gloves, when handling this compound. Work in a

well-ventilated fume hood.

Conclusion
Dimethoxy(phenyl)borane is a versatile and valuable reagent for organic synthesis, particularly

for the construction of carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction. Its

stability and reactivity profile make it a preferred choice for researchers in both academic and

industrial settings, especially in the field of drug development where the efficient synthesis of

complex molecules is paramount. A thorough understanding of its synthesis, properties, and

reactivity, coupled with safe handling practices, will enable researchers to fully harness the

potential of this important organoboron compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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